Cas no 1007674-99-8 (4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate)

• Product Name: 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate
• CAS No: 1007674-99-8
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 6007328
• PubChem ID: 24295471
• Update Time: 2025-06-11

4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate
• AKOS016355221
• SR-01000921958
• (E)-4-(2-(pyridin-2-yl)vinyl)phenyl isobutyrate
• [4-[(E)-2-pyridin-2-ylethenyl]phenyl] 2-methylpropanoate
• SR-01000921958-1
• 1007674-99-8
• F5289-0013
• 4-(2-(Pyridin-2-yl)vinyl)phenyl isobutyrate

• Inchi： 1S/C17H17NO2/c1-13(2)17(19)20-16-10-7-14(8-11-16)6-9-15-5-3-4-12-18-15/h3-13H,1-2H3/b9-6+
• InChI Key： DQQUZWZKNJSJSJ-RMKNXTFCSA-N
• SMILES： O(C1C=CC(/C=C/C2C=CC=CN=2)=CC=1)C(C(C)C)=O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate

4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate: A Comprehensive Overview

The compound with CAS No. 1007674-99-8, known as 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group and an ester functional group. The E configuration of the double bond in the ethenyl group adds to its structural complexity and potential for diverse applications.

Recent studies have highlighted the importance of 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its potential as a building block for constructing conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to form stable π-conjugated structures has been validated through computational studies, which demonstrate its high electron mobility and excellent optical properties.

The synthesis of 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the formation of the desired product, making it more accessible for large-scale production.

In terms of applications, 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate has shown promise in drug delivery systems due to its ability to form self-assembled structures. Studies have demonstrated that this compound can serve as a versatile platform for encapsulating hydrophobic drugs, offering controlled release profiles and enhanced bioavailability. Furthermore, its compatibility with biological systems has been validated through in vitro toxicity assays, which indicate minimal cytotoxicity at therapeutic concentrations.

The molecular structure of 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate also lends itself to applications in sensing technologies. Its ability to undergo fluorescence changes upon interaction with specific analytes makes it a candidate for designing sensors for environmental monitoring and biomedical diagnostics. Recent research has focused on optimizing its sensing properties by modifying the substituents on the phenyl ring, thereby enhancing sensitivity and selectivity.

From a toxicological perspective, 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate has been subjected to rigorous safety assessments. According to recent studies, the compound exhibits low acute toxicity and does not induce genotoxic effects under standard testing conditions. These findings are particularly important for its consideration in pharmaceutical and agricultural applications, where safety is paramount.

Looking ahead, the development of novel derivatives of 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate is expected to further expand its utility across various industries. Researchers are actively exploring ways to modify its structure to enhance its stability, solubility, and reactivity. For example, functionalization with additional electron-withdrawing or donating groups could unlock new electronic properties, making it suitable for advanced electronic devices.

In conclusion, 4-[(E)-2-(pyridin-2-yl)ethenyl]phenyl 2-methylpropanoate stands out as a versatile and multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern materials science and chemistry research.